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Compound of Interest

Compound Name: Bromodichloromethane

Cat. No.: B127517 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
These application notes provide a detailed protocol for the quantitative determination of

bromodichloromethane (BDCM), a common disinfection byproduct in chlorinated water, using

a simple and cost-effective spectrophotometric method based on the Fujiwara reaction. This

method is suitable for the analysis of BDCM in various aqueous samples.

Principle
The spectrophotometric determination of bromodichloromethane is based on the Fujiwara

reaction. In this reaction, polyhalogenated aliphatic compounds react with pyridine in an

alkaline medium to produce a reddish-pink colored polymethine dye. The intensity of the color

produced is directly proportional to the concentration of bromodichloromethane in the sample

and is measured spectrophotometrically at a specific wavelength.

Quantitative Data Summary
The following table summarizes the quantitative data for the spectrophotometric determination

of trihalomethanes, including bromodichloromethane, using the Fujiwara reaction.
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Parameter Value Reference

Wavelength of Maximum

Absorbance (λmax)
531 nm [1]

Linear Range 0.2 - 8 µg/mL [1]

Detection Limit 187 ng/mL [1]

Optimal Reaction Time in

Boiling Water
4 minutes [1]

Alternative Reaction Time at

100°C
0.5 - 10 minutes [2]

Experimental Protocol
This protocol details the step-by-step procedure for the determination of

bromodichloromethane in an aqueous sample.

1. Reagents and Materials:

Pyridine (Analytical Grade)

Potassium Hydroxide (KOH) Solution (10 M): Dissolve 56.1 g of KOH pellets in deionized

water and make up to 100 mL. Caution: This solution is highly corrosive. Handle with

appropriate personal protective equipment (PPE).

Bromodichloromethane Standard Stock Solution (e.g., 1000 µg/mL): Prepare by accurately

weighing and dissolving pure bromodichloromethane in a suitable solvent like methanol.

Working Standard Solutions: Prepare a series of working standard solutions by diluting the

stock solution with deionized water to cover the desired concentration range (e.g., 0.2, 1, 2,

5, 8 µg/mL).

Test tubes

Pipettes
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Water bath

Ice bath

Spectrophotometer

Cuvettes

2. Sample Preparation:

For water samples with low concentrations of bromodichloromethane (< 1 µg/mL), a

preconcentration step may be necessary.[1] This can be achieved by adsorbing the analyte

onto a solid-phase extraction (SPE) cartridge (e.g., Amberlite XAD-4 resin) and subsequently

eluting with pyridine.[1]

For samples within the linear range, no pre-treatment is required.

3. Experimental Procedure:

Pipette 2.0 mL of the water sample or standard solution into a test tube.

Add 2.0 mL of pyridine to the test tube and mix well.

Carefully add 4.0 mL of 10 M potassium hydroxide solution to the mixture.[1] Mix thoroughly.

Place the test tube in a boiling water bath for 4 minutes.[1]

Immediately transfer the test tube to an ice bath for 2 minutes to stop the reaction.[1]

Allow the tube to equilibrate to room temperature for 20 minutes.[1]

A two-phase system will be observed. Carefully transfer the upper, colored pyridine layer to a

cuvette.

Measure the absorbance of the solution at 531 nm against a reagent blank.[1] The reagent

blank is prepared by following the same procedure using 2.0 mL of deionized water instead

of the sample.
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4. Calibration Curve:

Prepare a series of bromodichloromethane standards of known concentrations.

Follow the experimental procedure (steps 3.1-3.8) for each standard.

Plot a graph of absorbance versus the concentration of bromodichloromethane.

Determine the concentration of bromodichloromethane in the unknown sample by

interpolating its absorbance value on the calibration curve.

Diagrams
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Caption: Experimental workflow for the spectrophotometric determination of

bromodichloromethane.
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Caption: Simplified proposed reaction pathway for the Fujiwara reaction with

bromodichloromethane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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